Cas no 4346-49-0 (Benzenesulfonicacid, 4-nitro-, potassium salt (1:1))

• Product Name: Benzenesulfonicacid, 4-nitro-, potassium salt (1:1)
• CAS No: 4346-49-0
• MF: C₆H₄KNO₅S
• MW: 241.262961387634
• CID: 334973
• PubChem ID: 12037034
• Update Time: 2025-04-19

Benzenesulfonicacid, 4-nitro-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonicacid, 4-nitro-, potassium salt (1:1)
• potassium,4-nitrobenzenesulfonic acid
• Kalium-4-nitro-benzol-sulfonat
• potassium 4-nitrophenylsulfonate
• 81012-90-0
• potassium 4-nitrobenzenesulfonate H2O
• SCHEMBL10442296
• 4346-49-0
• potassium 4-nitrobenzenesulfonate

• Inchi： 1S/C6H5NO5S.K/c8-7(9)5-1-3-6(4-2-5)13(10,11)12;/h1-4H,(H,10,11,12);/q;+1/p-1
• InChI Key： FERODINMFGAWHO-UHFFFAOYSA-M
• SMILES： [K+].S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)[O-]

Computed Properties

• Exact Mass: 241.95300
• Monoisotopic Mass: 241.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2

Experimental Properties

• Density: 1.637
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 108.57000
• LogP: 2.44550